Cas no 2167429-11-8 (6,12-dioxa-9,15-diazadispiro4.2.5^{8}.2^{5}pentadecane)

• Product Name: 6,12-dioxa-9,15-diazadispiro4.2.5^{8}.2^{5}pentadecane
• CAS No: 2167429-11-8
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 6203950
• PubChem ID: 165534570
• Update Time: 2025-10-31

6,12-dioxa-9,15-diazadispiro4.2.5^{8}.2^{5}pentadecane Chemical and Physical Properties

Names and Identifiers

• 6,12-dioxa-9,15-diazadispiro4.2.5^{8}.2^{5}pentadecane
• 6,12-dioxa-9,15-diazadispiro[4.2.5^{8}.2^{5}]pentadecane
• 2167429-11-8
• EN300-1280586

• Inchi： 1S/C11H20N2O2/c1-2-4-11(3-1)13-7-10(9-15-11)8-14-6-5-12-10/h12-13H,1-9H2
• InChI Key： TXNKJSPSBUWZDQ-UHFFFAOYSA-N
• SMILES： O1CC2(COCCN2)CNC21CCCC2

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 42.5Ų

Additional information on 6,12-dioxa-9,15-diazadispiro4.2.5^{8}.2^{5}pentadecane

Comprehensive Overview of 6,12-Dioxa-9,15-diazadispiro[4.2.5^{8}.2^{5}]pentadecane (CAS No. 2167429-11-8)

The compound 6,12-dioxa-9,15-diazadispiro[4.2.5^{8}.2^{5}]pentadecane (CAS No. 2167429-11-8) is a structurally unique spirocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. Its intricate molecular architecture, featuring dioxa (ether) and diazadispiro (nitrogen-containing spirocyclic) moieties, makes it a promising candidate for applications in drug discovery, material science, and catalysis. Researchers are particularly interested in its potential as a molecular scaffold for designing novel bioactive molecules, given its ability to mimic complex natural products.

In recent years, the demand for spirocyclic compounds like 6,12-dioxa-9,15-diazadispiro[4.2.5^{8}.2^{5}]pentadecane has surged due to their versatility in medicinal chemistry. These compounds are often explored for their bioactivity, including antimicrobial, anti-inflammatory, and antiviral properties. The presence of both oxygen and nitrogen atoms in the structure enhances its hydrogen-bonding capacity, which is crucial for interactions with biological targets. This has led to its inclusion in high-throughput screening libraries for drug development.

From a synthetic chemistry perspective, the preparation of 6,12-dioxa-9,15-diazadispiro[4.2.5^{8}.2^{5}]pentadecane involves sophisticated multistep reactions, often requiring catalysts and protecting groups to achieve high yields. Its spirocyclic framework poses challenges in stereoselective synthesis, making it a subject of study for methodology development. Recent advancements in green chemistry have also explored eco-friendly routes to synthesize such compounds, aligning with the global push for sustainable chemistry.

The compound's physical and chemical properties, such as its solubility, stability, and reactivity, are critical for its practical applications. For instance, its lipophilicity can influence its pharmacokinetic profile, a key consideration in drug design. Analytical techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are routinely employed to characterize its structure and purity. These properties are often compared to those of other heterocyclic compounds to identify potential advantages.

In the context of material science, 6,12-dioxa-9,15-diazadispiro[4.2.5^{8}.2^{5}]pentadecane has been investigated for its potential in designing functional materials. Its rigid spirocyclic core can impart thermal stability and mechanical strength to polymers, making it valuable for high-performance materials. Additionally, its electron-rich nature opens doors for applications in optoelectronics and catalysis, where precise molecular control is essential.

The growing interest in 6,12-dioxa-9,15-diazadispiro[4.2.5^{8}.2^{5}]pentadecane is reflected in the increasing number of scientific publications and patents citing its use. Researchers are actively exploring its derivatives to optimize bioactivity and material properties. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing chemical innovation and technological applications.